Cas no 1261995-94-1 (4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl)-
• CAS No: 1261995-94-1
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 2768281
• Update Time: 2025-05-20

4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl)-

• Inchi： 1S/C12H8Cl2N2O2/c13-9-3-1-2-6(11(9)14)8-5-16-10(15)4-7(8)12(17)18/h1-5H,(H2,15,16)(H,17,18)
• InChI Key： VCVPYTMFBPYTPK-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=CC(Cl)=C2Cl)C(C(O)=O)=C1

Additional information on 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl)-

Chemical Profile of 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) and Its Significance in Modern Research

4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) (CAS No. 1261995-94-1) is a meticulously crafted organic compound that has garnered considerable attention in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that exhibit unique chemical properties. The presence of both amino and carboxylic acid functionalities, coupled with the dichlorophenyl substituent, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular architecture of 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) is not merely a product of synthetic chemistry but also a testament to the evolving demands of modern drug discovery. The pyridine ring, a ubiquitous motif in medicinal chemistry, serves as a privileged scaffold due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The amino group at the 2-position and the carboxylic acid moiety at the 4-position provide additional sites for derivatization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) stands out as a promising candidate due to its potential applications in multiple therapeutic areas. For instance, its structural features suggest compatibility with enzymes and receptors involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents.

The dichlorophenyl group at the 5-position introduces electronic and steric influences that can modulate the compound's binding affinity and selectivity. This substituent is particularly noteworthy as it has been employed in various pharmacological contexts to enhance binding interactions with biological targets. The dichloro substitution pattern is known to confer stability while maintaining reactivity, which is crucial for drug-like properties such as solubility and metabolic clearance.

One of the most compelling aspects of 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives that exhibit enhanced biological activity. For example, by introducing additional functional groups or exploring different substitution patterns on the pyridine core, scientists have generated compounds with improved efficacy in preclinical models of diseases such as cancer and neurodegeneration.

The synthesis of 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) exemplifies the sophistication of contemporary organic synthesis techniques. The process typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced methodologies such as transition-metal catalysis and flow chemistry have been employed to streamline these synthetic routes, making large-scale production more feasible.

From a computational chemistry perspective, 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to predict the behavior of this compound in complex biological systems.

The growing interest in 4-Pyridinecarboxylic acid, 2-amino-5-(2,3-dichlorophenyl) is also reflected in its increasing presence in scientific literature. Numerous patents and research articles have been published detailing its synthesis, applications, and derivatives. This body of work underscores its significance as a tool for drug discovery and biochemical research. Moreover, collaborations between academic institutions and pharmaceutical companies have further propelled its development into novel therapeutic entities.

In conclusion,4-Pyridinecarboxylic acid, CAS No. 1261995-94-1, represents a fascinating example of how structural complexity can be harnessed for medicinal chemistry applications. Its unique combination of functional groups makes it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely that its role will expand, contributing significantlyto advancementsin pharmaceutical science.